Cas no 1337444-35-5 (1337444-35-5)

• Product Name: 1337444-35-5
• CAS No: 1337444-35-5
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5581668
• PubChem ID: 66847683
• Update Time: 2025-07-14

1337444-35-5 Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine
• 5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine dihydrochloride
• Pyridine, 5-fluoro-2-methoxy-3-(2-pyrrolidinyl)-
• (R)-5-Fluoro-2-methoxy-3-(2-pyrrolidinyl)pyridine
• (S)-5-Fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine
• IYJLJHGSNXDVPN-UHFFFAOYSA-N
• Y13440
• MFCD24504003
• 5-fluoro-2-methoxy-3-pyrrolidin-2-ylpyridine
• SY250068
• MFCD11863998
• 1337444-35-5
• SCHEMBL932501

• Inchi： 1S/C10H13FN2O/c1-14-10-8(5-7(11)6-13-10)9-3-2-4-12-9/h5-6,9,12H,2-4H2,1H3
• InChI Key： IYJLJHGSNXDVPN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)C1CCCN1)OC

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 1337444-35-5

Introduction to Compound with CAS No. 1337444-35-5 and Product Name: 1337444-35-5

The compound identified by the Chemical Abstracts Service Number (CAS No.) 1337444-35-5 and marketed under the product name 1337444-35-5 has garnered significant attention in the field of chemical and biomedical research. This compound, belonging to a specialized class of organic molecules, has been the subject of extensive studies due to its unique structural properties and potential applications in various scientific domains.

Structurally, the molecule exhibits a complex framework that distinguishes it from other analogs in its category. The presence of multiple functional groups and a highly conjugated system imparts distinct reactivity and binding characteristics, making it a valuable candidate for further investigation. Researchers have been particularly interested in its interaction with biological targets, which could lead to novel therapeutic strategies.

In recent years, advancements in computational chemistry have enabled more precise predictions of molecular behavior. Studies utilizing molecular dynamics simulations have shown that 1337444-35-5 exhibits remarkable stability under a range of conditions, suggesting its suitability for industrial applications. Additionally, spectroscopic analyses, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have provided critical insights into its electronic structure and bonding interactions.

The compound's potential in pharmaceutical development has been a focal point for many research teams. Preliminary in vitro studies indicate that 1337444-35-5 demonstrates inhibitory effects on certain enzymes implicated in inflammatory pathways. This observation aligns with the growing interest in developing small-molecule inhibitors as treatments for chronic inflammatory diseases. The mechanism of action remains under investigation, but early findings suggest a multifaceted interaction with biological targets.

Furthermore, the environmental impact of this compound has been carefully evaluated. Biodegradability studies have shown that 1337444-35-5 undergoes slow degradation under natural conditions, indicating a moderate environmental persistence. Efforts are ongoing to optimize its synthesis pathways to minimize waste and improve yield, aligning with sustainable chemistry principles.

Industrial applications of 1337444-35-5 are also being explored beyond pharmaceuticals. Its unique optical properties make it a candidate for use in advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Research into its role as a photosensitizer in photocatalytic processes has shown promising results, particularly in water purification systems.

The synthesis of 1337444-35-5 involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in catalytic systems have enabled more efficient production methods, reducing the need for hazardous reagents and lowering the overall environmental footprint. These advancements are crucial for scaling up production while maintaining high purity standards.

Regulatory considerations play a significant role in the commercialization of any chemical product. Compliance with international safety standards ensures that 1337444-35-5 can be safely handled and transported. Documentation of its toxicological profile is ongoing, but initial assessments suggest low toxicity at typical exposure levels.

The future prospects for 1337444-35-5 appear promising, with ongoing research focusing on expanding its applications and refining its synthesis methods. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions. As our understanding of molecular interactions continues to evolve, compounds like 1337444-35-5 are poised to play pivotal roles in addressing some of the most pressing challenges in science and technology.